3-[2-fluoro-6-(trifluoromethyl)phenyl]-1-{1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl}urea

• IUPAC Name: 1-[2-fluoro-6-(trifluoromethyl)phenyl]-3-[1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-3H-1,4-benzodiazepin-3-yl]urea
• InChI: InChI=1S/C32H24F4N4O3/c1-19-10-5-6-13-21(19)26(41)18-40-25-17-8-7-14-22(25)27(20-11-3-2-4-12-20)37-29(30(40)42)39-31(43)38-28-23(32(34,35)36)15-9-16-24(28)33/h2-17,29H,18H2,1H3,(H2,38,39,43)
• InChI Key: PIPAFDWEBCGGGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)CN2C3=CC=CC=C3C(=NC(C2=O)NC(=O)NC4=C(C=CC=C4F)C(F)(F)F)C5=CC=CC=C5
• Molecular Formula: C32H24F4N4O3
• Molecular Weight: 588.5 g/mol

Description

3-[2-fluoro-6-(trifluoromethyl)phenyl]-1-{1-[2-(2-methylphenyl)-2-oxoethyl]-2-oxo-5-phenyl-2,3-dihydro-1H-1,4-benzodiazepin-3-yl}urea is a useful research compound. Its molecular formula is C32H24F4N4O3 and its molecular weight is 588.563. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Fluorophosphoranes Synthesis : The synthesis of heterocyclic fluorophosphoranes, which includes compounds similar to the one , has been explored. These compounds are derived from the cleavage of silicon–nitrogen bonds with fluorophosphoranes, and their structure has been investigated using various spectroscopy methods (Dunmur & Schmutzler, 1971).

Pharmaceutical Research

• Antagonistic Activity on Receptors : A study on (R)-1-[2,3-dihydro-1-(2'-methylphenacyl)-2-oxo-5-phenyl-1H-1,4-benzodiazepin-3-yl]-3-(3-methylphenyl)urea (YM022) demonstrated its potent inhibitory effect on rat brain CCKB/gastrin receptors, suggesting its potential use in studying the physiological and pharmacological roles of these receptors (Saita et al., 1994).

Solid Dispersion and Bioavailability

• Crystal Forms and Dissolution : Research on the polymorphs of YM022 highlighted its two crystalline forms and their solubility in water. This study suggests implications for solubilization and bioavailability of this compound, which is sparingly soluble in water (Yano et al., 1996).

Structural Analysis

• Crystal Structure Investigation : The crystal structure of flufenoxuron, a benzoylurea pesticide structurally related to the compound , has been examined. This research provides insights into the structural properties of similar compounds (Jeon et al., 2014).

Antimicrobial and Antipathogenic Properties

• Antimicrobial Activity : A study on substituted benzoxazaphosphorin 2-yl ureas, which have structural similarities, showed significant antimicrobial activity. This suggests potential applications of similar compounds in antimicrobial treatments (Haranath et al., 2007).
• Antipathogenic Activity : New thiourea derivatives, including compounds structurally related to the one , have been synthesized and evaluated for their interaction with bacterial cells. Their potential as novel anti-microbial agents with antibiofilm properties has been highlighted (Limban et al., 2011).